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Compound of Interest

Compound Name: 3-Bromofuran-2-carbaldehyde

Cat. No.: B086034

An In-depth Technical Guide on 3-Bromofuran-2-carbaldehyde: Purity and Appearance

Introduction

3-Bromofuran-2-carbaldehyde, also known by synonyms such as 3-bromo-2-furaldehyde and
3-bromo-2-formylfuran, is a heterocyclic building block valuable in organic synthesis.[1] Its
utility in the development of more complex molecules makes a thorough understanding of its
physical and chemical properties essential for researchers and professionals in drug
development. This guide provides a detailed overview of the compound's appearance, purity,
and associated experimental protocols.

Physicochemical Properties and Purity

3-Bromofuran-2-carbaldehyde is a compound with the chemical formula CsH3BrO2 and a
molecular weight of approximately 174.98 g/mol .[1][2] The appearance of this chemical can
vary significantly depending on its purity and the supplier. It is described as a solid, semi-solid,
or liquid, with colors ranging from pale yellow to yellow-brown and even dark brown.[3] Some
sources describe it as an oil that solidifies upon cooling.[4]

Commercially available purities for 3-Bromofuran-2-carbaldehyde are typically high, with
suppliers offering grades of 299% or 96%.[5] Due to its sensitivity to light, air, and moisture,
proper storage is critical to maintain its purity.[3][6] Recommended storage conditions include
keeping it in a tightly sealed container under an inert atmosphere, protected from light, and at
temperatures ranging from room temperature to frozen (-20°C).[3][5]
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Data Summary

For ease of comparison, the key physicochemical and purity data for 3-Bromofuran-2-

carbaldehyde are summarized in the table below.

Property Data Citations

IUPAC Name 3-bromofuran-2-carbaldehyde [2]
3-bromo-2-furaldehyde, 3-

Synonyms Bromo-2-formylfuran, 3- [1]
bromofurfural

CAS Number 14757-78-9 [L1[2151[7]

Molecular Formula CsHsBrO:2 [1107]

Molecular Weight 174.98 g/mol [11[2]
Pale-yellow to Yellow-brown to

Appearance Dark-Brown Solid, Semi-solid, [31[4][5]
Liquid or Oil

Purity >96% - 99% [5]

Storage Conditions

Inert atmosphere, store in
freezer (-20°C), protect from

light and moisture

[5]

1H NMR (CDCls)

9.74-9.72 (1H, d), 7.64-7.63
(1H, m), 6.675-6.66 (1H, d)

[4]

Mass Spec (MS)

(M+H)*+ = 175, 177

[4]

Experimental Protocols

The following sections detail the methodologies for the synthesis and purification of 3-

Bromofuran-2-carbaldehyde.

Synthesis of 3-Bromofuran-2-carbaldehyde

A common method for synthesizing this compound involves the formylation of 3-bromofuran.[4]
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Materials:

e 3-bromofuran

e Lithium diisopropylamide (LDA)

e N,N-dimethylformamide (DMF)

o Tetrahydrofuran (THF), anhydrous

o Ethyl acetate (EtOAC)

o Water (H20)

e Brine

e Magnesium sulfate (MgSOa)

Procedure:

A solution of freshly prepared lithium diisopropylamide (LDA) (6.80 mmol) in anhydrous THF
(4 ml) is cooled to -78°C in a dry reaction vessel under an inert atmosphere.[4]

e A solution of 3-bromofuran (1.00 g, 6.80 mmol) in anhydrous THF (5 ml) is added slowly to
the LDA solution.[4]

o The mixture is stirred at -78°C for 15 minutes.[4]

e A solution of DMF (0.56 ml, 7.20 mmol) in anhydrous THF (2 ml) is then added dropwise to
the reaction mixture.[4]

e The resulting mixture is stirred for an additional hour at -78°C and then allowed to warm to
room temperature.[4]

e The reaction is quenched by the addition of water.[4]

e The aqueous layer is extracted twice with ethyl acetate (2 x 50 ml).[4]
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e The combined organic extracts are washed sequentially with water and brine, then dried
over anhydrous magnesium sulfate (MgSOa).[4]

e The solvent is removed under reduced pressure to yield the crude product.[4]

Purification Protocol

The crude product from the synthesis is typically purified using column chromatography.[4]
Materials:

 Silica gel

o Ethyl acetate (EtOAC)

e Hexane

Procedure:

A chromatography column is prepared with a slurry of silica gel in hexane.

e The crude 3-Bromofuran-2-carbaldehyde residue is dissolved in a minimal amount of the
eluent.

e The dissolved residue is loaded onto the silica gel column.

e The product is eluted from the column using a solvent mixture of ethyl acetate and hexane
(20:80 viv).[4]

e Fractions are collected and analyzed (e.g., by TLC) to identify those containing the pure
product.

e The solvent from the pure fractions is evaporated under reduced pressure to afford the final
product as an oil, which may solidify upon cooling.[4]

Visualized Workflow

The synthesis of 3-Bromofuran-2-carbaldehyde can be visualized as a multi-step workflow,
from starting materials to the final purified product.
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Synthesis Workflow for 3-Bromofuran-2-carbaldehyde

1. Prepare LDA Solution
in THF at -78°C

%eaetant

2. Add 3-Bromofuran
in THF

'

3. Stir for 15 min
at -78°C

%eactant

4. Add DMF
in THF

'

5. Stir for 1 hr at -78°C,
then warm to RT

6. Quench with Water
& Extract with EtOAc

7. Wash with H20 & Brine,
Dry over MgSOa4

8. Evaporate Solvent

Crude Product

Purification

9. Column Chromatography
(Silica, 20:80 EtOAc:Hexane)

Pure 3-Bromofuran-2-carbaldehyde

Click to download full resolution via product page

Caption: Synthesis and purification workflow for 3-Bromofuran-2-carbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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